Cas no 1448026-87-6 (2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine)

• Product Name: 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine
• CAS No: 1448026-87-6
• MF: C₁₈H₂₀FNO₄S₂
• MW: 397.484106063843
• CID: 5991700
• PubChem ID: 71805900
• Update Time: 2025-06-15

2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine
• 2-[(BENZENESULFONYL)METHYL]-1-(4-FLUORO-2-METHYLBENZENESULFONYL)PYRROLIDINE
• F6435-2771
• 1-((4-fluoro-2-methylphenyl)sulfonyl)-2-((phenylsulfonyl)methyl)pyrrolidine
• 2-(benzenesulfonylmethyl)-1-(4-fluoro-2-methylphenyl)sulfonylpyrrolidine
• AKOS024558405
• 1448026-87-6

• Inchi： 1S/C18H20FNO4S2/c1-14-12-15(19)9-10-18(14)26(23,24)20-11-5-6-16(20)13-25(21,22)17-7-3-2-4-8-17/h2-4,7-10,12,16H,5-6,11,13H2,1H3
• InChI Key： LWIPXFPSMBMJFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(N1CCCC1CS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 397.08177863g/mol
• Monoisotopic Mass: 397.08177863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine

Introduction to 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine (CAS No. 1448026-87-6)

2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine, identified by its CAS number 1448026-87-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple sulfonyl and pyrrolidine functional groups, which contribute to its unique chemical properties and potential biological activities.

The structural framework of this compound incorporates two key motifs: a benzenesulfonyl group at the C-2 position of the pyrrolidine ring and a 4-fluoro-2-methylbenzenesulfonyl group at the C-1 position. The presence of these substituents not only enhances the molecular complexity but also opens up a wide range of possibilities for its interaction with biological targets. Specifically, the sulfonyl groups are known for their ability to modulate enzyme activity and receptor binding, making this compound a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyrrolidine derivatives, in particular, have been extensively studied due to their diverse pharmacological properties. The compound in question, 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine, represents an advanced scaffold that combines the advantages of both sulfonyl and fluoro-methyl substituents. These modifications are strategically designed to improve metabolic stability, enhance binding affinity, and reduce off-target effects.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The fluorine atom at the 4-position of the aromatic ring is particularly noteworthy, as it can significantly influence the electronic properties of the molecule, thereby modulating its interactions with biological targets.

The synthesis of 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, are employed to construct the desired pyrrolidine core while introducing the sulfonyl and fluoro-methyl groups at appropriate positions. The efficiency and scalability of these synthetic routes are crucial for translating laboratory findings into viable pharmaceutical candidates.

Evaluation of the pharmacokinetic properties of this compound is essential to determine its suitability for further development. Studies have shown that pyrrolidine derivatives often exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. However, detailed investigations into absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are necessary to fully assess its potential as a drug candidate. These studies will provide critical insights into optimizing dosing regimens and minimizing adverse effects.

The potential therapeutic applications of 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine are broad-ranging. Preclinical studies have suggested that this compound may possess anti-inflammatory, antineoplastic, and neuroprotective effects. For instance, its ability to inhibit key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX) could make it valuable in managing chronic inflammatory conditions like rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with specific receptors or ion channels may offer novel approaches for treating neurological disorders.

Advances in computational chemistry have further enhanced the understanding of how 1448026-87-6 interacts with biological targets. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and identify key residues involved in molecular recognition. These computational tools complement experimental approaches by providing rapid screening of potential drug candidates and guiding the design of optimized analogs with improved pharmacological properties.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant enhancements in their biological activity due to changes in lipophilicity, electronic distribution, and metabolic stability. In the case of 2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine, the 4-fluoro substituent is expected to contribute to enhanced binding affinity by improving hydrophobic interactions with biological targets while reducing susceptibility to enzymatic degradation.

As research in this area progresses, collaboration between academic institutions and pharmaceutical companies will be crucial for translating promising findings into clinical reality. The development pipeline for new drugs is complex and requires interdisciplinary expertise spanning synthetic chemistry, pharmacology, bioinformatics, and clinical sciences. By fostering such collaborations, researchers can accelerate the discovery and validation process for compounds like 1448026-87-6, bringing new therapeutic options to patients more rapidly.

In conclusion,2-(benzenesulfonyl)methyl-1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidine (CAS No. 1448026-87-6) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents with tailored biological activities. Its unique combination of sulfonyl and fluoro-methyl substituents positions it as a compelling candidate for further exploration in drug discovery efforts aimed at addressing critical unmet medical needs.